Cas no 1618-77-5 (Naphtho[1,2-b]furan-2,8(3H,4H)-dione,3a,5,5a,9b-tetrahydro-3,5a,9-trimethyl-, (3R,3aS,5aS,9bR)-)

• Product Name: Naphtho[1,2-b]furan-2,8(3H,4H)-dione,3a,5,5a,9b-tetrahydro-3,5a,9-trimethyl-, (3R,3aS,5aS,9bR)-
• CAS No: 1618-77-5
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 154300
• PubChem ID: 10857763
• Update Time: 2025-04-19

Naphtho[1,2-b]furan-2,8(3H,4H)-dione,3a,5,5a,9b-tetrahydro-3,5a,9-trimethyl-, (3R,3aS,5aS,9bR)- Chemical and Physical Properties

Names and Identifiers

• Naphtho[1,2-b]furan-2,8(3H,4H)-dione,3a,5,5a,9b-tetrahydro-3,5a,9-trimethyl-, (3R,3aS,5aS,9bR)-
• (3R)-3aβ,5,5a,9bβ-Tetrahydro-3α,5aα,9-trimethylnaphtho[1,2-b]furan-2,8(3H,4H)-dione
• (6b,11b)-Santonin
• 6-Epi-11aH-Santonin (7CI)
• 6-Epi-b-santonin
• b-Episantonin
• Eudesma-1,4-dien-12-oic acid, 6b-hydroxy-3-oxo-, g-lactone, (11R)- (8CI)
• Naphtho[1,2-b]furan-2,8(3H,4H)-dione,3a,5,5a,9b-tetrahydro-3,5a,9-trimethyl-, [3R-(3a,3ab,5aa,9bb)]-
• Santonin D
• (3R)-3abeta,5,5a,9bbeta-Tetrahydro-3alpha,5aalpha,9-trimethylnaphtho[1,2-b]furan-2,8(3H,4H)-dione
• 1618-77-5
• (3R,3aS,5aS,9bR)-3,5a,9-trimethyl-3a,4,5,9b-tetrahydro-3H-benzo[g][1]benzofuran-2,8-dione

• Inchi： 1S/C15H18O3/c1-8-10-4-6-15(3)7-5-11(16)9(2)12(15)13(10)18-14(8)17/h5,7-8,10,13H,4,6H2,1-3H3/t8-,10+,13-,15+/m1/s1
• InChI Key： XJHDMGJURBVLLE-RERXCJRKSA-N
• SMILES： O1C([C@H](C)[C@@H]2CC[C@]3(C=CC(C(C)=C3[C@H]12)=O)C)=O

Computed Properties

• Exact Mass: 246.12564
• Monoisotopic Mass: 246.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 2.3

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eudesmanolides, secoeudesmanolides, and derivatives